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Compound of Interest |

Compound Name: 1,6-Dihydroxy-2-chlorophenazine
CAS No.: 93768-40-2
Cat. No.: B15581545
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 1,6-Dihydroxy-2-chlorophenazine. Given the absence of specific disposal data for
this compound, it must be treated as hazardous chemical waste. Adherence to these
procedures is critical for ensuring personnel safety and environmental protection.

Pre-Disposal Safety Assessment

Before handling 1,6-Dihydroxy-2-chlorophenazine for disposal, a thorough safety
assessment is mandatory. In the absence of a specific Safety Data Sheet (SDS), the
precautionary principle applies: treat this compound as a hazardous substance. Phenazine
derivatives can be harmful if swallowed, and halogenated organic compounds require special
disposal considerations.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against accidental exposure. All personnel
involved in the disposal process must wear the following:
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PPE Category Specification Rationale
) Nitrile or other chemically Prevents skin contact and
Hand Protection ] ] ]
resistant gloves. potential absorption.[2]
] Safety glasses with side- Protects eyes from dust,
Eye Protection _
shields or splash goggles. splashes, or aerosols.

] Protects against contamination
Body Protection A standard laboratory coat. )
of personal clothing.[2]

) ) Use in a well-ventilated area, Prevents inhalation of any dust
Respiratory Protection
such as a fume hood. or vapors.[2]

Step-by-Step Disposal Protocol

The disposal of 1,6-Dihydroxy-2-chlorophenazine must follow the hazardous waste
procedures established by your institution's Environmental Health and Safety (EHS) office.[2][3]

Step 1: Waste Segregation
Proper segregation is crucial to prevent dangerous chemical reactions.[4]

e Solid Waste: Collect solid 1,6-Dihydroxy-2-chlorophenazine waste in a dedicated, sealed,
and clearly labeled container.

o Contaminated Materials: Any items that have come into contact with the compound, such as
gloves, weighing paper, and pipette tips, must be disposed of as contaminated solid waste.

» Halogenated Organic Waste: As a chlorinated phenazine, this compound falls under the
category of halogenated organic waste. It should be collected separately from non-
halogenated organic waste.[1]

Step 2: Waste Containerization
All waste must be stored in appropriate containers to await pickup by EHS.

o Container Type: Use a chemically compatible container with a leak-proof, screw-on cap.[5]
Open beakers or containers with stoppers are not acceptable.[4]
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« Filling: Do not fill liquid waste containers to more than 80% capacity to allow for expansion.

[4]

» Condition: Ensure the container is in good condition, free of cracks or leaks, and its outer
surface is clean.[6]

Step 3: Labeling

Accurate labeling is a regulatory requirement and essential for safety.[3]

e The container must be clearly labeled with the words "Hazardous Waste."[6]

e The full chemical name, "1,6-Dihydroxy-2-chlorophenazine,” must be written out.
Abbreviations or chemical formulas are not permitted.[3][4]

o For mixtures, all constituents and their approximate concentrations must be listed.[4]

« Include the date of waste generation and the name of the principal investigator or laboratory.

[3]
Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated and secure area
within the laboratory.

e Secondary Containment: Place the waste container in a secondary container, such as a lab
tray, to contain any potential leaks.[5]

e Segregation: Store it away from incompatible materials, such as strong acids, bases, or
oxidizers.[4][6]

Step 5: Arranging for Disposal

o Contact your institution's EHS office to schedule a hazardous waste pickup.[2][3]

» Provide the EHS office with a complete and accurate description of the waste.

Prohibited Actions:
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e DO NOT dispose of 1,6-Dihydroxy-2-chlorophenazine in the regular trash.[3]

e DO NOT pour this chemical down the sink or into any drain.[4]

e DO NOT use a fume hood to intentionally evaporate the chemical for disposal.[4]
Spill Management

In the event of a spill:

Evacuate the immediate area.

Ensure the area is well-ventilated.

Wearing the appropriate PPE, contain and collect the spill.

For solid spills, carefully sweep up the material, avoiding dust generation.

For solutions, absorb the liquid with an inert material like vermiculite or sand.

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,6-
Dihydroxy-2-chlorophenazine.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15581545/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-1-6-dihydroxy-2-chlorophenazine
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/product/b15581545/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-1-6-dihydroxy-2-chlorophenazine
https://www.benchchem.com/product/b15581545/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-1-6-dihydroxy-2-chlorophenazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

é Preparation )
Identify 1,6-Dihydroxy-
2-chlorophenazine for Disposal
\

Consult Institutional EHS Guidelines
and this SOP
\

Wear Required PPE:

Gloves, Goggles, Lab Coat
\ J

4

Waste Collectio‘ ? & Segregation h
Is the waste solid, liquid,
or contaminated material?

Segregate
Y

Place in 'Hazardous Waste:
Halogenated Organics' Container
\

Ensure container is sealed,
leak-proof, and under 80% full
N

Labeling‘% Storage

Label Container:
- 'Hazardous Waste'
- Full Chemical Name
- Date & Lab Info

Y
Store in Designated Secure Area
with Secondary Containment

- J

é Final Disposal )
Y

Contact EHS Office to
Schedule Waste Pickup

Y

Provide Accurate Waste
Information to EHS

Waste Removed by
Authorized Personnel

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15581545/docs?utm_src=pdf-body-img#standard-operating-procedure-disposal-of-1-6-dihydroxy-2-chlorophenazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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